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An In-depth Technical Guide to the Chemical and Physical Characteristics of Neptunium-237
Metal

This technical guide provides a comprehensive overview of the fundamental chemical and
physical properties of Neptunium-237 (Np-237) metal. It is intended for researchers, scientists,
and professionals in drug development who may work with or have an interest in the
characteristics of this actinide element. The information is presented with a focus on
guantitative data, experimental methodologies, and logical relationships between its properties.

Physical Characteristics of Neptunium-237

Neptunium-237 is a hard, silvery, ductile, and radioactive actinide metal.[1][2][3][4] In the
periodic table, it is positioned to the right of uranium and to the left of plutonium.[2] Its physical
workability is similar to that of uranium.[2][4] A notable characteristic of neptunium is its
extensive liquid range, which is among the largest of any element, spanning over 3500 Kelvin
between its melting and boiling points.[1][5] Pure neptunium metal is paramagnetic.[3][4] The
a-neptunium allotrope exhibits semimetallic properties, including strong covalent bonding and
high electrical resistivity.[2]

Allotropic Modifications

Neptunium metal is known to exist in at least three distinct allotropic forms, a common trait
among actinide elements.[1][3][6] There have been claims of a fourth allotrope, but these have
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not been substantiated.[1] The crystal structures of neptunium'’s allotropes are more akin to
those of 3d transition metals than to the lanthanides.[1]

The allotropic transformations of Np-237 metal are temperature-dependent:

e a-Neptunium (alpha phase): This is the stable form at room temperature and possesses an
orthorhombic crystal structure.[3][5][6][7] It is described as a highly distorted body-centered
cubic structure where each neptunium atom is coordinated to four others.[1]

» [3-Neptunium (beta phase): This phase emerges at temperatures above 280 °C and has a
distorted tetragonal close-packed structure.[1][7][8][9]

e y-Neptunium (gamma phase): Above 577 °C, neptunium transitions to the gamma phase,
which has a body-centered cubic structure.[1][7][8][9] This phase becomes less stable with
increasing pressure.[1]
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Allotropic transformations of Neptunium metal with increasing temperature.

Tabulated Physical Properties

The following tables summarize the key quantitative physical properties of Np-237 metal.

Table 1: General and Atomic Properties

Property Value

Atomic Number 93[1][41[10]

Atomic Weight 237.0482 u[11][12][13]
Electron Configuration [Rn] 5f* 6dt 7s2[1][3][5][14]
Electronegativity (Pauling) 1.36[3][10]

Appearance Silvery metallic[1][3][4][6]

Table 2: Thermal and Thermodynamic Properties

Property Value

Melting Point 639 + 3 °C (912 + 3 K)[1][3]

Boiling Point 4174 °C (4447 K) (extrapolated)[1][3]
Heat of Fusion 10 kJ/mol[11]

Heat of Vaporization 335 kJ/mol[11]

Thermal Conductivity 6 W/(m-K)[11]

Table 3: Crystal Structure and Density of Allotropes
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Allotrope Crystal Structure Temperature Range Density (g/cm?3)

Orthorhombic[3][5][6]

o-Np 7] Room Temperature 20.476[1]

B-Np Tetragonal[3][5][7][8] > 280 °C 19.36 (at 313 °C)[5][8]
[9] [9]

J-Np Bod%/—Centered S 577 °C 18.0 (at 600 °C)[5][8]
Cubic[1][3][71[8][°] [9]

Table 4: Electrical and Magnetic Properties

Property Value

Electrical Resistivity (22 °C) 1.220 pQ-m[15]

Magnetic Susceptibility (Molar) +575 x 10-% cm3/mol (Paramagnetic)[16]
Bulk Modulus 118 GPa[1]

Chemical Characteristics of Neptunium-237

Neptunium is a highly reactive metal.[1][6][17] When exposed to air at ambient temperatures, it
readily forms a thin oxide layer, a reaction that accelerates with increasing temperature.[1][2][4]
The metal is also pyrophoric, meaning it can ignite spontaneously.[1][17][18]

Oxidation States

A key feature of neptunium's chemistry is its ability to exhibit five different ionic oxidation states,
from +3 to +7, which can coexist in solution.[1][7][18][19][20] This is the heaviest actinide
known to lose all its valence electrons in a stable compound.[1][4][19] In aqueous solutions, the
+5 state is the most stable, whereas the +4 state is generally favored in solid compounds.[1]
[19] Neptunium ions are susceptible to hydrolysis and the formation of coordination
compounds.[1][19]

The various oxidation states of neptunium ions in aqueous solution are distinguished by their
characteristic colors:
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Np3*: Pale purple[6]

Np4+: Pale yellow-green[6]

NpO:z* (Np>*): Green-blue[6]

NpO22*+ (Np®*): Varies from colorless to pink or yellow-green|[6]

Np’+: Dark green[6]

Reactivity and Compounds

Neptunium metal reacts with various substances to form a range of compounds. It forms tri-
and tetrahalides such as NpFs, NpF4, NpCls, NpBrs, and Npls.[5] Neptunium oxides, including
NpO:z and Np20s, are also well-known.[5][19] The volatile hexafluoride, NpFe, is similar to its
uranium counterpart.[5]

Experimental Methodologies

The study of Np-237 metal requires specialized facilities and techniques due to its high
radioactivity. Experiments are typically conducted in "hot cells" or gloveboxes to ensure
radiological safety.[10][14]

Crystal Structure Determination
The crystal structure of Np-237 and its compounds is primarily determined using X-ray
Diffraction (XRD).

e Protocol Outline:

o Sample Preparation: A small, powdered sample of the metal or compound is prepared. To
prevent dispersion of the radioactive powder, it can be fixed in an epoxy resin.[21]

o Instrumentation: The analysis is performed using a diffractometer, such as a Bruker D8
Advance, adapted for use within a radioactive glovebox.[21] This setup often uses Cu Ka
radiation and may include a monochromator to filter the X-ray beam.[21]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://pubs.aip.org/aip/jcp/article/37/3/555/206556/Magnetic-Susceptibility-of-Neptunium-Hexafluoride
https://pubs.aip.org/aip/jcp/article/37/3/555/206556/Magnetic-Susceptibility-of-Neptunium-Hexafluoride
https://pubs.aip.org/aip/jcp/article/37/3/555/206556/Magnetic-Susceptibility-of-Neptunium-Hexafluoride
https://pubs.aip.org/aip/jcp/article/37/3/555/206556/Magnetic-Susceptibility-of-Neptunium-Hexafluoride
https://pubs.aip.org/aip/jcp/article/37/3/555/206556/Magnetic-Susceptibility-of-Neptunium-Hexafluoride
https://www.htfalliance.com/copy-of-radioactive-laboratory-faci
https://www.htfalliance.com/copy-of-radioactive-laboratory-faci
https://pubs.aip.org/aip/acp/article/24/1/382/624883/Magnetism-in-neptunium-borides
https://www.htfalliance.com/copy-of-radioactive-laboratory-faci
https://www.zwickroell.com/news-events/case-studies/materials-testing-on-radioactive-materials-hot-cell/
https://www.mpmachineryandtesting.com/nuclear-material-testing
https://pubs.acs.org/doi/10.1021/jp507088t
https://pubs.acs.org/doi/10.1021/jp507088t
https://pubs.acs.org/doi/10.1021/jp507088t
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b088061?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

o Data Collection: The sample is irradiated with X-rays, and the diffraction pattern is
recorded by a detector. For high-resolution studies on very small crystals, synchrotron
radiation sources, like the Advanced Light Source (ALS), are employed due to their highly
intense and focused X-ray beams.[12]

o Analysis: The resulting diffraction pattern is analyzed to determine the crystal lattice
parameters and space group, which define the material's crystal structure.

Density Measurement

Radiometric methods are a common non-invasive technique for measuring the density of
radioactive materials.

e Protocol Outline:

o Instrumentation: A nuclear densometer is used, which consists of a gamma radiation
source (e.g., Cesium-137) in a shielded holder and a detector (e.g., a scintillator tube).[4]
[71[11][22]

o Measurement: The source and detector are placed on opposite sides of the material or a
container holding it. The source emits a focused beam of gamma rays that pass through

the sample.

o Analysis: The detector measures the intensity of the radiation that penetrates the material.
[7] Since gamma rays are attenuated as they pass through matter, the degree of
absorption is proportional to the material's density.[4][7] The instrument is calibrated with
materials of known density to provide an accurate density reading of the sample.[22]

Thermal Properties Measurement

Determining thermal properties like melting point requires high-temperature apparatus within a

controlled environment.

¢ Melting Point Determination: This is typically done by heating a small sample in a high-
temperature furnace within a glovebox. The melting point is observed directly or by using
techniques like differential thermal analysis (DTA) or differential scanning calorimetry (DSC),
which detect the thermal signature of the phase transition.
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Mechanical Properties Testing

Mechanical testing of radioactive materials is performed in shielded hot cells using remotely
operated equipment.[5][10][14]

e Protocol Outline:

o Sample Preparation: Test specimens of specific geometries are machined from the bulk
metal, a process that may involve milling or wire electron discharge machining (EDM) to
handle the radioactive material safely.[5]

o Instrumentation: Standard mechanical testing machines (e.g., for tensile, compression, or
impact tests) are adapted for remote operation with manipulators.[10] For elevated
temperature tests, furnaces are integrated into the test setup.

o Testing: Arange of tests can be performed, including:
» Tensile Testing: To measure yield strength and ductility.[5][16]
» Impact Testing (e.g., Charpy test): To determine toughness.[5][10][16]
» Hardness Testing (e.qg., Vickers, Rockwell): To measure resistance to indentation.[16]

o Data Analysis: The collected data on stress, strain, and fracture behavior are analyzed to
characterize the mechanical properties.

Magnetic Susceptibility Measurement

The magnetic properties of neptunium are investigated using sensitive magnetometers.
e Protocol Outline:

o Instrumentation: The Faraday method or a vibrating-sample magnetometer (VSM) are
commonly used techniques.[6][23]

o Measurement: A small sample of the material is placed in a magnetic field. The force
exerted on the sample by the field is measured. This force is proportional to the material's
magnetic susceptibility.
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o Analysis: Measurements are often performed over a range of temperatures (from
cryogenic to room temperature and above) to study the magnetic behavior and identify
any magnetic ordering transitions.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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